2-[(1-benzyl-1H-benzimidazol-2-yl)sulfanyl]-N-(5-methyl-3-isoxazolyl)acetamide

• Molecular Formula: C20H18N4O2S
• Molecular Weight: 378.4 g/mol
• IUPAC Name: 2-(1-benzylbenzimidazol-2-yl)sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C20H18N4O2S/c1-14-11-18(23-26-14)22-19(25)13-27-20-21-16-9-5-6-10-17(16)24(20)12-15-7-3-2-4-8-15/h2-11H,12-13H2,1H3,(H,22,23,25)
• InChI Key: OCABMRQOXXXPNO-UHFFFAOYSA-N
• SMILES: CC1=CC(=NO1)NC(=O)CSC2=NC3=CC=CC=C3N2CC4=CC=CC=C4

Description

2-[(1-benzyl-1H-benzimidazol-2-yl)sulfanyl]-N-(5-methyl-3-isoxazolyl)acetamide is a compound that has gained significant attention in scientific research. It is a synthetic compound that has been synthesized using various methods. The compound has shown promising results in various scientific studies, making it a potential candidate for further research.

Mechanism of Action

The mechanism of action of 2-[(1-benzyl-1H-benzimidazol-2-yl)sulfanyl]-N-(5-methyl-3-isoxazolyl)acetamide is not fully understood. However, it has been suggested that the compound works by inhibiting certain enzymes and proteins that are involved in various cellular processes. This leads to the disruption of cellular function and ultimately, the death of the cell.
Biochemical and Physiological Effects:
The compound has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and reduce inflammation. The compound has also been shown to have antibacterial and antifungal properties. Furthermore, it has been found to have a positive effect on glucose metabolism, making it a potential candidate for the treatment of diabetes.

Advantages and Limitations for Lab Experiments

The compound has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized using various methods. The compound has also been extensively studied, making it a well-known compound in scientific research. However, the compound has some limitations, including its potential toxicity and limited solubility in water.

Future Directions

There are several future directions for the research of 2-[(1-benzyl-1H-benzimidazol-2-yl)sulfanyl]-N-(5-methyl-3-isoxazolyl)acetamide. One potential direction is the investigation of the compound's potential therapeutic effects in the treatment of various diseases, including cancer and diabetes. Another direction is the study of the compound's mechanism of action to better understand its effects on cellular processes. Furthermore, the development of new synthesis methods and modifications to the compound's structure could lead to the discovery of new compounds with improved properties.

Synthesis Methods

The synthesis of 2-[(1-benzyl-1H-benzimidazol-2-yl)sulfanyl]-N-(5-methyl-3-isoxazolyl)acetamide has been reported using different methods. One of the methods involves the reaction of 2-mercaptobenzimidazole with benzyl bromide in the presence of a base. The resulting product is then reacted with 5-methylisoxazole-3-carboxylic acid to yield the final product. Other methods include the use of different starting materials and reagents.

Scientific Research Applications

The compound has been extensively studied for its potential applications in scientific research. It has been found to have antimicrobial, antitumor, and antifungal activities. The compound has also been shown to have potential therapeutic effects in the treatment of various diseases, including cancer, diabetes, and inflammation.